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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B15598908

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the piezoelectric properties of Rochelle salt
(Sodium Potassium Tartrate Tetrahydrate, KNaCaH4Os-4H20) and Potassium Dihydrogen
Phosphate (KDP, KH2POa4). The information presented is intended to assist researchers in
selecting the appropriate material for their specific applications, ranging from sensitive
detectors to high-frequency transducers.

Quantitative Comparison of Piezoelectric Properties

The following table summarizes the key piezoelectric and dielectric properties of Rochelle salt
and KDP. It is important to note that the properties of Rochelle salt are highly dependent on
temperature and the specific crystal cut.
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k33 - 0.04[5] -
) ~108 (at Curie )
Relative ) ) ~21 (a-axis), ~43
) ) points), highly )
Dielectric &r (&/eo) (c-axis) at room -
temperature-
Constant temperature[2]
dependent[6]
Curie -18°C and
Te -150°C[2] °C
Temperature +24°CJ[1]
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55[7] °
Temperature atmosphere)[8]

Note: The piezoelectric properties of single-crystal Rochelle salt can be significantly higher

than those reported for composites.

Logical Flow of Comparison
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Material Selection
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Berlincourt Method Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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